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SNIPER(ABL)-033: Key Specifications

The table below summarizes the core chemical and biological data for SNIPER(ABL)-033 consolidated

from supplier information [1] [2] [3].

Property Description

CAS Number 2222354-18-7 [1] [2] [3]

Molecular
Formula

C₆₁H₇₃F₃N₁₀O₉S₂ [1] [2] [3]

Molecular
Weight

1211.42 g/mol [1] [2] [3]

Biological
Activity

Induces reduction of BCR-ABL protein [1] [2] [3]

DC₅₀ 0.3 μM [1] [2] [3]

Mechanism Proteolysis-Targeting Chimera (PROTAC) composed of an ABL inhibitor (HG-7-85-
01) linked to an IAP ligand (LCL161 derivative) [1] [4]
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While detailed protocols are not available in the search results, the suppliers provide critical handling and

storage information crucial for experimental reproducibility [1] [3].

Storage Recommendations: For long-term stability, the lyophilized powder should be stored at
-20°C and kept desiccated. Under these conditions, the compound is stable for up to 36 months.

Solution Preparation & Storage: Once dissolved, solutions should be stored at -20°C and used
within 1 month to prevent loss of potency. It is advised to aliquot the solution to avoid repeated

freeze-thaw cycles [3].
Solubility & Formulation: One supplier provides detailed solubility data for the constituent ligand,

HG-7-85-01-NH₂, suggesting it is soluble in DMSO at approximately 125 mg/mL (~231 mM). They
also list numerous in vivo formulation recipes for injection and oral administration, which can serve as

a useful reference for experimental design [4].

Troubleshooting and FAQs Guidance

The search results do not contain specific FAQs or troubleshooting guides for SNIPER(ABL)-033. To build

this part of your technical support center, you will need to consult more specialized sources. Here are some

suggested actions:

Consult Primary Literature: Search for the original research paper(s) that first reported
SNIPER(ABL)-033. These often contain experimental details, controls, and observations that are not

included in supplier catalogs.
Explore Scientific Forums: Platforms like ResearchGate or specialized pharmacology and chemical

biology forums can be valuable resources where researchers discuss their hands-on experiences,
challenges, and solutions with specific compounds.

Contact Suppliers Directly: The product pages list the suppliers (e.g., MedChemExpress, AdooQ)
as sources. You can inquire with them if they have any technical notes or application guides not

published on their websites [1] [3].

Experimental Workflow Diagram

Based on the described mechanism of action, below is a Graphviz diagram illustrating the theoretical

workflow of how SNIPER(ABL)-033 facilitates the degradation of the BCR-ABL protein.
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The diagram above shows the key mechanism of SNIPER(ABL)-033, which acts as a bifunctional molecule

that brings the target protein (BCR-ABL) and the cellular degradation machinery (E3 Ubiquitin Ligase)

together, leading to the target's destruction [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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